Cas no 338416-65-2 ((2E)-2-[(Dimethylamino)methylidene]-3,4-dihydro-2H-1,4-benzothiazin-3-one)

• Product Name: (2E)-2-[(Dimethylamino)methylidene]-3,4-dihydro-2H-1,4-benzothiazin-3-one
• CAS No: 338416-65-2
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 5701831
• PubChem ID: 1475201
• Update Time: 2023-10-14

(2E)-2-[(Dimethylamino)methylidene]-3,4-dihydro-2H-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

• 338416-65-2
• (2E)-2-[(dimethylamino)methylidene]-3,4-dihydro-2H-1,4-benzothiazin-3-one
• AKOS015992766
• MFCD00138192
• 4B-057
• (2E)-2-(dimethylaminomethylidene)-4H-1,4-benzothiazin-3-one
• 2-[(DIMETHYLAMINO)METHYLENE]-2H-1,4-BENZOTHIAZIN-3(4H)-ONE
• 2H-1,4-Benzothiazin-3(4H)-one, 2-[(dimethylamino)methylene]-
• (2E)-2-[(Dimethylamino)methylidene]-3,4-dihydro-2H-1,4-benzothiazin-3-one

• Inchi： 1S/C11H12N2OS/c1-13(2)7-10-11(14)12-8-5-3-4-6-9(8)15-10/h3-7H,1-2H3,(H,12,14)
• InChI Key： TVMPITQTJSREJK-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2NC(=O)C1=CN(C)C

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 375.4±42.0 °C(Predicted)
• pka: 10.82±0.20(Predicted)